Cas no 20013-23-4 (Isoscoparin)

• Product Name: Isoscoparin
• CAS No: 20013-23-4
• MF: C₂₂H₂₂O₁₁
• MW: 462.403487682343
• CID: 1391722
• PubChem ID: 442611
• Update Time: 2024-10-31

Isoscoparin Chemical and Physical Properties

Names and Identifiers

• Isoscoparin
• (1S)-1,5-anhydro-1-[5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-D-glucitol
• 6-beta-D-Glucopyranosyl-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4H-1-benzopyran-4-one
• Isoorientin 3'-O-methyl ether
• C-Glucosyl-6 chrysoeriol
• Chrysoeriol 6-C-glucoside
• Isoscoparine
• C05990
• 3'-O-Methylluteolin 6-C-glucoside
• Q27102895
• 1,5-Anhydro-1-[5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-1-benzopyran-6-yl]hexitol
• https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:18200
• 5, 7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-[(2S, 3R, 4R, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• FS-7180
• CHEBI:18200
• CS-0032312
• 2-(3-Methoxy-4-hydroxyphenyl)-6-
• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• AKOS040760486
• 20013-23-4
• DTXSID70941996
• HY-N5080
• Kaempherol 3-O-beta-sophoroside
• A-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one
• D85179
• 5,7-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-((2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4H-chromen-4-one
• Isoorientin 3'-methyl ether
• (-)-Isoscoparin
• DA-54459
• CHEMBL5266276
• 2-(3-Methoxy-4-hydroxyphenyl)-6-alpha-D-glucopyranosyl-5,7-dihydroxy-4H-1-benzopyran-4-one

• Inchi： 1S/C22H22O11/c1-31-13-4-8(2-3-9(13)24)12-5-10(25)16-14(32-12)6-11(26)17(19(16)28)22-21(30)20(29)18(27)15(7-23)33-22/h2-6,15,18,20-24,26-30H,7H2,1H3/t15-,18-,20+,21-,22+/m1/s1
• InChI Key： KOMUHHCFAXYRPO-DGHBBABESA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC2=C(C(C=C(C3C=CC(=C(C=3)OC)O)O2)=O)C=1O)O)O)O)O

Computed Properties

• Exact Mass: 462.116
• Monoisotopic Mass: 462.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186
• XLogP3: 0.2

Experimental Properties

• Color/Form: Powder
• Density: 1.649±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 818.6°C at 760 mmHg
• Flash Point: 287°C
• Refractive Index: 1.717
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid C-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid C-glycosides
• Natural Products and Extracts Plant Extracts Plant based Cyanus triumfettii
• Flavonoids